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Compound of Interest

Compound Name: Santalin

Cat. No.: B1143339

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of
Santalin and Santalin-contaminated materials in a laboratory setting. Adherence to these
procedures is critical for maintaining a safe laboratory environment and ensuring regulatory
compliance.

Hazard Assessment and Waste Classification

Currently, Santalin is not specifically listed as a hazardous waste by the Environmental
Protection Agency (EPA). Toxicological studies on extracts from its source, Pterocarpus
santalinus, suggest low acute toxicity. In one study, ethanol and chloroform extracts of
Pterocarpus santalinus heartwood were well-tolerated in rats at doses up to 2 g/kg.[1] Another
source indicates that while lower concentrations are considered safe, higher concentrations
may induce cell death, suggesting a need to handle it with care.[2]

Despite the low toxicity profile, it is best practice to treat all non-hazardous chemical waste with
a degree of caution.

Key takeaway: Unless mixed with a listed hazardous substance, Santalin waste is generally
not considered hazardous waste. However, always consult your institution's specific waste
management policies.

Personal Protective Equipment (PPE)

When handling Santalin waste, the following personal protective equipment should be worn:
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» Gloves: Wear chemically resistant gloves.
o Eye Protection: Safety glasses or goggles are required.
o Lab Coat: A standard lab coat should be worn to protect from splashes.

Santalin Waste Disposal Protocol

The following step-by-step procedure should be followed for the disposal of Santalin and
Santalin-contaminated materials.

Step 1: Waste Segregation

¢ Do not mix Santalin waste with hazardous waste streams such as solvents, heavy metals,
or highly reactive chemicals.

e Segregate solid waste (e.g., contaminated filter paper, gloves) from liquid waste (e.qg.,
aqueous solutions containing Santalin).

Step 2: Containerization
e Liquid Waste:

o Use a clearly labeled, leak-proof container compatible with the solvent used (e.qg., a high-
density polyethylene (HDPE) carboy for aqueous solutions).

o Label the container "Non-hazardous Santalin Waste in [Solvent Name]" (e.g., "Non-
hazardous Santalin Waste in Water").

o Ensure the container is securely capped when not in use.

e Solid Waste:
o Place solid waste in a durable, sealed plastic bag or a designated solid waste container.
o Label the container "Non-hazardous Solid Santalin Waste."

Step 3: Storage
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» Store waste containers in a designated, well-ventilated waste accumulation area, away from
general laboratory traffic.

e Ensure containers are stored in secondary containment to prevent spills.
Step 4: Disposal
» Dispose of the collected Santalin waste through your institution's chemical waste program.

» Follow the specific procedures for non-hazardous laboratory waste. This may involve pickup
by your institution's environmental health and safety (EHS) department or disposal in
designated laboratory waste streams.

e Never pour Santalin solutions down the drain or dispose of solid Santalin waste in the
regular trash.

Quantitative Data Summary

Parameter Value Source

LD50 > 2000 mg/kg (for
Acute Toxicity (Oral, Rat) Pterocarpus santalinus [1]

heartwood extract)

Carcinogenicity (IARC, NTP,

Not listed
OSHA)

Insoluble in water; Soluble in
Solubility ether, alcohol, acetic acid, and [3]

alkalis

Experimental Protocols

Accidental Spill Clean-up:
 Notification: Alert colleagues in the immediate area of the spill.

e PPE: Ensure you are wearing appropriate PPE (gloves, eye protection, lab coat).
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o Containment: For liquid spills, contain the spill using absorbent pads or other suitable
absorbent materials. For solid spills, gently sweep or wipe up the material to avoid creating
dust.

¢ Cleaning: Clean the spill area with soap and water or an appropriate solvent.

o Disposal: Collect all spill clean-up materials (absorbent pads, contaminated wipes, etc.) and
dispose of them as solid Santalin waste.

Santalin Disposal Workflow
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Caption: A flowchart outlining the key steps for the proper and safe disposal of Santalin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for Santalin]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1143339%#santalin-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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